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Compound of Interest

Compound Name: Acetochlor

Cat. No.: B104951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicide acetochlor's safety profile on

various crop varieties against other common alternatives. The information presented is

supported by experimental data to aid in research and development decisions. Acetochlor, a
member of the chloroacetanilide family (WSSA Group 15), is a widely utilized pre-emergent

herbicide for controlling annual grasses and some broadleaf weeds in crops like corn and

soybeans.[1] Its primary mode of action is the inhibition of very-long-chain fatty acid synthesis,

which disrupts seedling shoot growth.[1]

Comparative Phytotoxicity of Acetochlor and
Alternatives
The safety of acetochlor and its alternatives can vary significantly depending on the crop

species and even the specific variety. The following tables summarize quantitative data on crop

injury from various studies.

Table 1: Comparison of Herbicide Injury in Soybean and Dry Bean Varieties
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Herbicide
Treatment

Crop Variety
Application
Rate

Injury
Assessment
Timing

Observed
Injury (%)

Acetochlor +

Flumioxazin
Soybean Standard

4 Weeks After

Emergence
19%[2]

Acetochlor +

Dicamba
Soybean Standard

4 Weeks After

Emergence
≤7%[2]

Acetochlor +

Metribuzin
Soybean Standard

4 Weeks After

Emergence
≤7%[2]

Acetochlor +

Sulfentrazone
Soybean Standard

4 Weeks After

Emergence
≤7%[2]

Acetochlor Azuki Bean
1700 g ai ha⁻¹

(1X)

2 Weeks After

Emergence

12% growth

reduction[3]

S-metolachlor Azuki Bean
1600 g ai ha⁻¹

(1X)

2 Weeks After

Emergence

12% growth

reduction[3]

Flufenacet Azuki Bean
750 g ai ha⁻¹

(1X)

2 Weeks After

Emergence

12% growth

reduction[3]

Acetochlor
Kidney, Small

Red, White Bean

1700 g ai ha⁻¹

(1X)

2 Weeks After

Emergence

≤2% growth

reduction[3]

S-metolachlor
Kidney, Small

Red, White Bean

1600 g ai ha⁻¹

(1X)

2 Weeks After

Emergence

≤2% growth

reduction[3]

Flufenacet
Kidney, Small

Red, White Bean

750 g ai ha⁻¹

(1X)

2 Weeks After

Emergence

≤2% growth

reduction[3]

Table 2: Efficacy of Acetochlor in Controlling Herbicide-Resistant Waterhemp in Corn and

Soybean
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Crop
Acetochlor Application
Rate (g ai ha⁻¹)

Control of MHR
Waterhemp at 8 Weeks (%)

Corn 1225 81%[4]

Corn 2100 85%[4]

Corn 2950 90%[4]

Soybean 1050 63%[5]

Soybean 1375 70%[5]

Soybean 1700 74%[5]

Experimental Protocols
Herbicide Phytotoxicity Assessment in Field Trials
This protocol outlines a general methodology for evaluating the phytotoxicity of herbicides on

crop varieties under field conditions.

Experimental Design: The experiment is set up in a randomized complete block design with

multiple replications (typically four).[6] Treatments should include a non-treated control, the

herbicide of interest at the recommended application rate (1X), and a higher rate (e.g., 2X) to

simulate overlapping applications.[7]

Plot Establishment: The test crop is planted in well-marked plots. For trials on maize, each

plot may consist of multiple rows of a specific hybrid.[6]

Herbicide Application: Herbicides are applied at specific crop growth stages, such as pre-

emergence (PRE) or post-emergence (e.g., V4 or V8 stages in corn).[6]

Phytotoxicity Evaluation: Visual assessments of crop injury are conducted at set intervals

after herbicide application (e.g., 2, 4, and 8 weeks after treatment). Injury is rated on a scale,

such as the modified EWRC (European Weed Research Council) scale, where 1 indicates

no damage and 9 indicates plant death.[8] Symptoms to be recorded include:

Stunting or growth reduction
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Chlorosis (yellowing)

Necrosis (tissue death)

Leaf malformation

Data Collection: In addition to visual ratings, quantitative data such as plant height, shoot

biomass, and final crop yield are collected.[3]

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.[2]

Quantification of Herbicide Residues in Plant Tissues by
GC-MS
This protocol describes a method for determining the concentration of acetochlor and its

alternatives in plant samples.

Sample Preparation: Plant material (e.g., maize or soybean straw) is dried, homogenized,

and a representative subsample is taken for extraction.

Extraction: The herbicide residues are extracted from the plant matrix using an accelerated

solvent extraction (ASE) method with a mixture of n-hexane and acetone.

Chromatographic Separation and Detection: The extracted analytes are separated and

quantified using a Gas Chromatography-Tandem Mass Spectrometry (GC-MS) system. An

HP-5 MS capillary column is typically used for separation.

Method Validation: The analytical method is validated to determine its limit of detection

(LOD), limit of quantification (LOQ), and recovery rates. For acetochlor and s-metolachlor,

LODs of 0.2 ng g⁻¹ and 0.07 ng g⁻¹, respectively, have been achieved with this method.

Visualizations
Signaling Pathway of Acetochlor-Induced Phytotoxicity
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Caption: Acetochlor inhibits GPX4, leading to lipid peroxidation and phytotoxicity.

General Experimental Workflow for Herbicide Safety
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Caption: Workflow for validating herbicide safety from planning to reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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